1-(3-Chloro-4-methylphenyl)-3-(4-ethylpiperazin-1-yl)pyrrolidine-2,5-dione

• IUPAC Name: 1-(3-chloro-4-methylphenyl)-3-(4-ethylpiperazin-1-yl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C17H22ClN3O2/c1-3-19-6-8-20(9-7-19)15-11-16(22)21(17(15)23)13-5-4-12(2)14(18)10-13/h4-5,10,15H,3,6-9,11H2,1-2H3
• InChI Key: IHPLPGJEMNHPHU-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C2CC(=O)N(C2=O)C3=CC(=C(C=C3)C)Cl
• Molecular Formula: C17H22ClN3O2
• Molecular Weight: 335.8 g/mol

Description

1-(3-Chloro-4-methylphenyl)-3-(4-ethylpiperazin-1-yl)pyrrolidine-2,5-dione is a synthetic organic compound that belongs to the class of pyrrolidine derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-Chloro-4-methylphenyl)-3-(4-ethylpiperazin-1-yl)pyrrolidine-2,5-dione typically involves multi-step organic reactions. A common synthetic route might include:

Formation of the pyrrolidine ring: This can be achieved through cyclization reactions involving appropriate precursors.

Introduction of the piperazine moiety: This step often involves nucleophilic substitution reactions.

Chlorination and methylation: These steps can be carried out using chlorinating agents and methylating agents under controlled conditions.

Industrial Production Methods

Industrial production methods for such compounds often involve optimization of the reaction conditions to maximize yield and purity. This may include:

Use of catalysts: To enhance reaction rates.

Temperature control: To ensure optimal reaction conditions.

Purification techniques: Such as recrystallization or chromatography to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

1-(3-Chloro-4-methylphenyl)-3-(4-ethylpiperazin-1-yl)pyrrolidine-2,5-dione can undergo various chemical reactions, including:

Oxidation: Using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Using reducing agents such as lithium aluminum hydride.

Substitution: Both nucleophilic and electrophilic substitution reactions.

Common Reagents and Conditions

Oxidizing agents: Potassium permanganate, hydrogen peroxide.

Reducing agents: Lithium aluminum hydride, sodium borohydride.

Solvents: Common solvents include dichloromethane, ethanol, and water.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield a ketone or carboxylic acid derivative, while reduction could produce an alcohol.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Potential use as a pharmaceutical agent due to its biological activity.

Industry: Used in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 1-(3-Chloro-4-methylphenyl)-3-(4-ethylpiperazin-1-yl)pyrrolidine-2,5-dione involves its interaction with specific molecular targets. These targets could include:

Enzymes: Inhibition or activation of specific enzymes.

Receptors: Binding to receptors to modulate their activity.

Pathways: Interference with biological pathways to exert its effects.

Comparison with Similar Compounds

Similar Compounds

• 1-(3-Chloro-4-methylphenyl)-3-(4-methylpiperazin-1-yl)pyrrolidine-2,5-dione
• 1-(3-Chloro-4-methylphenyl)-3-(4-ethylpiperazin-1-yl)pyrrolidine-2,5-dione

Uniqueness

1-(3-Chloro-4-methylphenyl)-3-(4-ethylpiperazin-1-yl)pyrrolidine-2,5-dione is unique due to its specific substitution pattern, which can influence its chemical reactivity and biological activity. The presence of the chloro and methyl groups, as well as the ethylpiperazine moiety, can significantly impact its properties compared to similar compounds.